[3-(Pyridin-2-yloxy)benzyl]amine

• Molecular Formula: C12H12N2O
• Molecular Weight: 200.24 g/mol
• IUPAC Name: (3-pyridin-2-yloxyphenyl)methanamine
• InChI: InChI=1S/C12H12N2O/c13-9-10-4-3-5-11(8-10)15-12-6-1-2-7-14-12/h1-8H,9,13H2
• InChI Key: RIDIZWPOHUYEJJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)OC2=CC=CC(=C2)CN

Description

[3-(Pyridin-2-yloxy)benzyl]amine (C₁₂H₁₁N₂O, MW 205.23 g/mol) is a benzylamine derivative featuring a pyridin-2-yloxy substituent at the 3-position of the benzene ring. Its structure comprises a primary amine (-NH₂) linked to a benzyl group, which is further substituted with a pyridine ring via an ether oxygen (Figure 1).

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of [3-(Pyridin-2-yloxy)benzyl]amine typically involves the reaction of 3-hydroxybenzylamine with 2-chloropyridine under basic conditions. The reaction proceeds via nucleophilic substitution, where the hydroxyl group of the benzylamine attacks the chloropyridine, resulting in the formation of the desired product.

Industrial Production Methods: In an industrial setting, the synthesis of [3-(Pyridin-2-yloxy)benzyl]amine can be scaled up using continuous flow reactors. These reactors allow for precise control of reaction conditions, such as temperature and pressure, ensuring high yield and purity of the product.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: [3-(Pyridin-2-yloxy)benzyl]amine can undergo oxidation reactions, typically using oxidizing agents like hydrogen peroxide or potassium permanganate, to form corresponding oxides.

Reduction: The compound can be reduced using reducing agents such as lithium aluminum hydride to yield the corresponding amine.

Substitution: It can participate in substitution reactions, where the pyridin-2-yloxy group can be replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Nucleophiles like amines, thiols, or halides.

Major Products Formed:

Oxidation: Corresponding oxides.

Reduction: Corresponding amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry: [3-(Pyridin-2-yloxy)benzyl]amine is used as an intermediate in the synthesis of more complex organic molecules. It serves as a building block in the preparation of heterocyclic compounds and other functionalized derivatives.

Biology: In biological research, this compound is studied for its potential as a ligand in receptor binding studies. Its structure allows it to interact with various biological targets, making it a valuable tool in drug discovery.

Medicine: The compound has potential applications in medicinal chemistry, particularly in the development of new therapeutic agents. Its ability to interact with biological receptors makes it a candidate for the design of drugs targeting specific pathways.

Industry: In the industrial sector, [3-(Pyridin-2-yloxy)benzyl]amine is used in the production of specialty chemicals and materials. Its unique structure allows it to be incorporated into polymers and other advanced materials.

Mechanism of Action

The mechanism of action of [3-(Pyridin-2-yloxy)benzyl]amine involves its interaction with specific molecular targets, such as enzymes or receptors. The pyridin-2-yloxy group can form hydrogen bonds and other interactions with the active sites of these targets, modulating their activity. This interaction can lead to various biological effects, depending on the specific target and pathway involved.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Positional Isomers and Substitution Patterns

[4-(Pyridin-3-yloxy)benzyl]amine

• Structure : Pyridin-3-yloxy group at the 4-position of the benzene ring.
• Key Differences : The shifted substituent position alters electronic properties and steric interactions. The pyridin-3-yloxy group may reduce hydrogen-bonding capacity compared to pyridin-2-yloxy due to nitrogen orientation.
• Applications : Used in kinase inhibitor research; dihydrochloride salt (purity: 97%) is commercially available .

2-(Pyridin-2-yloxy)benzylamine Hydrochloride

• Structure : Pyridin-2-yloxy group at the 2-position of the benzene ring.
• This isomer shows distinct pharmacokinetic profiles in preliminary assays .

3-(Benzyloxy)pyridin-2-amine (3IP)

• Structure : Benzyloxy group replaces the benzylamine moiety, with an amine directly on the pyridine ring.
• Key Differences : Lacks the flexible benzylamine linker, reducing conformational freedom. Demonstrated lower antimicrobial activity compared to [3-(Pyridin-2-yloxy)benzyl]amine derivatives .

Functional Group Modifications

N-Methyl-N-[3-(Pyridin-2-yloxy)benzyl]amine

• Structure : Methylation of the primary amine (-NHCH₃).
• Key Differences :
  • Molecular Weight : 214.27 g/mol (vs. 205.23 g/mol for the parent compound) .
  • Lipophilicity : Increased logP due to the methyl group, enhancing membrane permeability.
  • Biological Impact : Reduced hydrogen-bonding capacity may lower target affinity but improve bioavailability.

[3-(3-Amino-phenyl)-5-trifluoromethyl-pyridin-2-yl]-dimethyl-amine

• Structure : Trifluoromethyl and dimethylamine substituents on the pyridine ring.
• Key Differences : Electron-withdrawing CF₃ group enhances metabolic stability. This derivative is explored in oncology for kinase inhibition .

Biological Activity

[3-(Pyridin-2-yloxy)benzyl]amine is an organic compound that has attracted considerable attention in medicinal chemistry due to its unique structural characteristics and potential biological activities. This compound features a pyridine ring substituted with a benzylamine moiety, which influences its pharmacological properties. The molecular formula of [3-(Pyridin-2-yloxy)benzyl]amine is C$_{12}$H$_{12}$N$_2$O, with a molecular weight of approximately 200.24 g/mol. This article aims to provide a detailed overview of the biological activity associated with this compound, including synthesis methods, biological evaluations, and potential therapeutic applications.

Synthesis Methods

Several synthetic strategies have been reported for the preparation of [3-(Pyridin-2-yloxy)benzyl]amine. Common methods include:

• Nucleophilic Substitution : The reaction of 3-bromobenzylamine with pyridin-2-ol under basic conditions.
• Reduction Reactions : Utilizing reducing agents to convert appropriate precursors into the desired amine structure.
• Coupling Reactions : Employing coupling agents to facilitate the formation of the pyridine-benzyl linkage.

These methods enable the production of both the parent compound and its derivatives, allowing for further exploration of their biological properties.

Biological Activity

Research indicates that [3-(Pyridin-2-yloxy)benzyl]amine exhibits various biological activities, including:

• Antidepressant Effects : Studies have shown that compounds structurally related to [3-(Pyridin-2-yloxy)benzyl]amine can interact with neurotransmitter systems, particularly serotonin and norepinephrine pathways, which are critical in the treatment of depression .
• PKC Activation : The compound has been evaluated for its ability to activate Protein Kinase C (PKC), a key enzyme involved in various cellular signaling pathways. PKC activation is associated with therapeutic effects in conditions such as cancer and neurodegenerative diseases .
• GPR119 Agonism : Certain derivatives have been identified as GPR119 agonists, which play a role in glucose metabolism and insulin secretion, making them potential candidates for diabetes treatment .

Table 1: Summary of Biological Activities

Activity Type	Mechanism/Target	Reference
Antidepressant	Serotonin/Norepinephrine pathways
PKC Activation	Modulation of signaling pathways
GPR119 Agonism	Enhances insulin secretion

Case Studies

• Antidepressant Mechanisms : A study explored the binding affinity of related compounds to norepinephrine transporters (NET). The results indicated that modifications on the pyridine ring significantly influenced binding affinity and selectivity, suggesting that [3-(Pyridin-2-yloxy)benzyl]amine could be optimized for enhanced antidepressant effects .
• PKC Activation Studies : In vitro assays demonstrated that [3-(Pyridin-2-yloxy)benzyl]amine could induce ERK1/2 phosphorylation in cardiac fibroblasts, indicating its potential as a PKC activator. The study highlighted the importance of structural modifications in enhancing PKC-mediated signaling pathways .
• GPR119 Agonist Discovery : Research focused on optimizing arylsulfonyl derivatives led to the identification of compounds that activate GPR119, revealing a promising avenue for diabetes management through modulation of glucose homeostasis .